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Compound of Interest

Compound Name: IR-820

Cat. No.: B15555243

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols for the dissolution of the near-infrared (NIR) dye IR-
820 in dimethyl sulfoxide (DMSO) and methanol. These protocols are intended to ensure
consistent and effective preparation of IR-820 solutions for various research and development
applications, including in vitro and in vivo imaging, and photothermal therapy.

Introduction

IR-820 is a cyanine dye with strong absorption and fluorescence in the near-infrared spectrum,
making it a valuable tool for a range of biomedical applications. Proper dissolution is critical for
achieving optimal performance and reproducibility in experimental results. This application note
outlines the recommended procedures for dissolving IR-820 in two common organic solvents:
DMSO and methanol.

Quantitative Data Summary

The solubility of IR-820 in DMSO has been reported, while for methanol, specific quantitative
solubility data is less readily available. The table below summarizes the key quantitative
information for preparing IR-820 stock solutions.
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Parameter

DMSO

Methanol

Reported Solubility

4.5 -5 mg/mL (5.3 - 5.89 mM)
[11[2]

Soluble, specific concentration

not provided[3]

Recommended Solvent

Anhydrous/High-purity

Anhydrous/High-purity

Aids to Dissolution

Sonication and warming to
60°C[1][2]

Vortexing, sonication if

necessary

Stock Solution Storage

-20°C for up to 1 month, -80°C
for up to 6 months[1]

-20°C for short-term storage

Appearance of Solution

Clear, dark green solution

Clear, dark green solution

Experimental Protocols
Protocol 1: Dissolving IR-820 in DMSO

This protocol describes the preparation of a concentrated stock solution of IR-820 in DMSO.

Materials:

» IR-820 powder

e Anhydrous Dimethyl Sulfoxide (DMSO)

 Sterile, amber microcentrifuge tubes or vials

e \ortex mixer

o Water bath or heat block set to 60°C

e Sonicator (optional, but recommended)

o Calibrated micropipettes

Procedure:
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Weighing: Carefully weigh the desired amount of IR-820 powder in a suitable container.
Perform this step in a fume hood or a well-ventilated area.

Solvent Addition: Add the appropriate volume of anhydrous DMSO to achieve the desired
concentration (e.g., for a 5 mg/mL solution, add 200 puL of DMSO to 1 mg of IR-820).

Initial Mixing: Tightly cap the tube and vortex the mixture for 1-2 minutes to initially disperse
the powder.

Heating and Sonication: Heat the solution to 60°C using a water bath or heat block.[1][2]
Intermittently vortex the solution. If a sonicator is available, sonicate the tube for 5-10 minute
intervals until the solute is completely dissolved.[1][2] Visually inspect the solution to ensure
no solid particles remain. The solution should be clear and uniformly colored.

Cooling and Storage: Allow the solution to cool to room temperature. For short-term storage
(up to one month), store the stock solution at -20°C, protected from light.[1] For long-term
storage (up to six months), aliquot the solution into smaller volumes to avoid repeated
freeze-thaw cycles and store at -80°C.[1]

Protocol 2: Dissolving IR-820 in Methanol

This protocol provides a general method for preparing IR-820 solutions in methanol. While a

specific maximum solubility is not well-documented, IR-820 is known to be soluble in methanol

for spectroscopic and other applications.[3]

Materials:

IR-820 powder

Anhydrous Methanol

Sterile, amber microcentrifuge tubes or vials
Vortex mixer

Sonicator (optional)

Calibrated micropipettes
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Procedure:

Weighing: Accurately weigh the desired amount of IR-820 powder.

e Solvent Addition: Add the calculated volume of anhydrous methanol to reach the target
concentration.

e Mixing: Securely cap the container and vortex thoroughly for 2-3 minutes.

e Sonication (if necessary): If the powder is not fully dissolved after vortexing, place the tube in
a sonicator bath for 5-10 minutes.

» Visual Inspection: Confirm that the solution is clear and free of any particulate matter.

o Storage: Store the methanol stock solution at -20°C, protected from light. It is recommended
to prepare fresh solutions for optimal performance, as long-term stability data in methanol is
not as well-defined as in DMSO.

Visualization of the Dissolution Workflow

The following diagram illustrates the general workflow for dissolving IR-820 in either DMSO or
methanol.
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Caption: Workflow for dissolving IR-820 in organic solvents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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DMSO and Methanol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15555243#protocol-for-dissolving-ir-820-in-dmso-or-
methanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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